Cas no 51423-19-9 (cis-Ormeloxifene)
Technical Introduction: cis-Ormeloxifene
cis-Ormeloxifene is a selective estrogen receptor modulator (SERM) with notable steroidal activity. Its cis-configuration contributes to its distinct pharmacological profile, offering potential advantages in receptor binding affinity and metabolic stability compared to its trans-isomer. Preclinical studies suggest efficacy in modulating estrogen-dependent pathways, making it a candidate for research in hormonal disorders and reproductive health. The compound exhibits a favorable selectivity ratio, minimizing off-target effects while maintaining therapeutic potency. Its structural features enhance bioavailability, supporting further investigation for targeted applications. cis-Ormeloxifene represents a chemically refined alternative in SERM development, with implications for advancing endocrine-related therapeutics.
cis-Ormeloxifene structure
Product Name:cis-Ormeloxifene
CAS No:51423-19-9
MF:C30H36ClNO3
MW:494.064747810364
CID:4556418
Update Time:2025-05-27
cis-Ormeloxifene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-{4-[(3SR,4RS)-7-Methoxy-2,2-dimethyl-3-phenylchroman-4-yl]phenoxy}ethyl)pyrrolidine hydrochloride
- cis-1-[2-[4-(3,4-Dihydro-7-methoxy-2,2-dimethyl-3-phenyl-2H-1-benzopyran-4-yl)phenoxy]ethyl]pyrrolidine hydrochloride
- cis-Centchroman hydrochloride
- cis-Ormeloxifene
- cis-Ormeloxifene Hydrochloride (1-(2-{4-[(3SR,4RS)-7-Methoxy-2,2-dimethyl-3-phenylchroman-4-yl]phen (1478731)
-
- Inchi: 1S/C30H35NO3.ClH/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31;/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3;1H/t28-,29-;/m0./s1
- InChI Key: ZRGUGBSQWQXLHB-OCPPCWRMSA-N
- SMILES: CC1(OC2=CC(OC)=CC=C2[C@H](C2C=CC(OCCN3CCCC3)=CC=2)[C@@H]1C1C=CC=CC=1)C.Cl
cis-Ormeloxifene Security Information
- Hazardous Material transportation number:NONH for all modes of transport
cis-Ormeloxifene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1478731-25MG |
cis-Ormeloxifene hydrochloride |
51423-19-9 | United States Pharmacopeia (USP) Reference Standard | 25MG |
¥12697.56 | 2022-02-21 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1478731-25MG |
51423-19-9 | 25MG |
¥13306.71 | 2023-01-05 |
cis-Ormeloxifene Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
51423-19-9 (cis-Ormeloxifene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent